Cas no 919860-11-0 (2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 919860-11-0
• MF: C₁₉H₁₃Cl₂N₅O₂
• MW: 414.244821310043
• CID: 5505364
• Update Time: 2025-06-25

2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C19H13Cl2N5O2/c20-13-6-4-12(5-7-13)8-17(27)24-25-11-22-18-16(19(25)28)10-23-26(18)15-3-1-2-14(21)9-15/h1-7,9-11H,8H2,(H,24,27)
• InChI Key： UGTIBVQLSKKKKC-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=CC(Cl)=C3)N=CC=2C1=O)(=O)CC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Professional Introduction to Compound with CAS No. 919860-11-0 and Product Name: 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide

The compound with the CAS number 919860-11-0 and the product name 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy, as it is a privileged structure known for its presence in various bioactive molecules, including kinase inhibitors and antiviral agents.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry research. The structural motif of 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide incorporates multiple pharmacophoric elements that contribute to its potential therapeutic applications. The presence of chlorophenyl groups at the 4-position and 1-position of the pyrazolo[3,4-d]pyrimidine core enhances its interaction with biological targets by improving lipophilicity and binding affinity. Additionally, the acetamide moiety at the 5-position introduces a polar functional group that can modulate solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer cell proliferation. The pyrazolo[3,4-d]pyrimidine scaffold is well-documented for its ability to interact with ATP-binding sites of kinases, which are critical in regulating cellular signaling pathways. Preclinical studies have suggested that derivatives of this scaffold exhibit inhibitory activity against several kinases, including those overexpressed in tumor cells. The specific substitution pattern in 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is designed to optimize binding interactions with these targets while minimizing off-target effects.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and binding affinities. Molecular docking studies using 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide have revealed promising interactions with various kinase domains. These studies not only validate the compound's potential but also provide insights into structural modifications that could further enhance its efficacy. The integration of machine learning algorithms has further refined these predictions by analyzing large datasets of known bioactive compounds.

The synthesis of 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide represents a testament to the progress in synthetic methodologies within pharmaceutical chemistry. Multi-step synthetic routes have been developed to construct the pyrazolo[3,4-d]pyrimidine core with high yield and purity. Key steps include condensation reactions between halogenated phenols and urea derivatives under controlled conditions, followed by cyclization to form the heterocyclic ring system. The introduction of chlorophenyl groups and the acetamide moiety has been achieved through nucleophilic aromatic substitution and amide bond formation techniques.

In vitro pharmacological studies have begun to elucidate the biological profile of 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide. Initial assays have demonstrated inhibitory activity against several kinases at submicromolar concentrations. These results are particularly encouraging given the importance of kinases in various disease pathways. Furthermore, preliminary toxicity studies indicate that the compound exhibits acceptable safety margins at effective doses. These findings support further development efforts aimed at optimizing its pharmacokinetic properties and therapeutic index.

The potential applications of 2-(4-chlorophenyl)-N-1-(3-chlorophenyl)-4-oxyo-o-H,pyrrolizino[3', 14' -dipyrido[9:8:7:6(5'H)]acridine] extend beyond oncology. Emerging research suggests that this class of compounds may also exhibit antimicrobial properties by targeting bacterial enzymes involved in DNA replication or metabolic pathways. The structural features that contribute to kinase inhibition may similarly interact with bacterial enzymes without affecting human counterparts due to differences in binding site architecture. This dual functionality presents an exciting avenue for developing novel antibiotics or combination therapies.

As research continues to uncover new biological targets and mechanisms of action, 2-(para-chlorophenyl))-N-l(meta-chlorphenethyl))-γ-oxo-o-H,pyrrolizino-[³¹,¹⁴' -dipyrido[9:8:7:6(5'H)]acridine] will likely play a pivotal role in future drug discovery efforts. Its unique structural features combined with promising preclinical data make it a compelling candidate for further investigation into both oncology and antimicrobial applications. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into clinical reality.

The journey from laboratory discovery to clinical application involves numerous challenges but also immense opportunities for innovation. The development pipeline for 2-(para-chlorphenethyl))-N-l(meta-chlorphenethyl))-γ-oxy-o-H,pyrrolizino-[³¹,¹⁴' -dipyrido[9:8:7:6(5'H)]acridine] exemplifies how interdisciplinary approaches can drive progress in medicine. By leveraging advances in synthetic chemistry, computational biology, and high-throughput screening technologies, researchers are poised to uncover next-generation therapeutics that address unmet medical needs.